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Compound of Interest

Compound Name: Cellohexaose

Cat. No.: B014059 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Cellohexaose, ensuring the safety of laboratory personnel and compliance with standard

protocols.

Cellohexaose is a hexasaccharide composed of D-glucose units.[1] While it is not classified as

a hazardous substance, proper handling and disposal are crucial for maintaining a safe

laboratory environment.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Cellohexaose.

Property Value

Molecular Formula C₃₆H₆₂O₃₁[1][2]

Molecular Weight 990.9 g/mol [1]

Appearance White solid/powder

Melting Point 275-278°C (decomposes)[3]

Solubility Soluble in water

Hazard Classification Not classified as hazardous[4]

Storage Temperature Room temperature[5]
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Disposal Protocol
Follow these step-by-step instructions for the safe disposal of Cellohexaose.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

2. For Small Spills:

If a small amount of Cellohexaose powder is spilled, it can be swept up and disposed of in

the regular solid waste stream.

Avoid generating dust. If necessary, lightly moisten the powder with water to prevent it from

becoming airborne.

3. For Unused or Waste Product:

Solid Waste: Uncontaminated Cellohexaose can typically be disposed of as non-hazardous

solid waste. Place the material in a sealed container to prevent dust formation and discard it

in the regular laboratory trash.

Aqueous Solutions: If Cellohexaose is in an aqueous solution, it can generally be disposed

of down the drain with copious amounts of water. Check with your local institutional

guidelines and wastewater regulations to ensure compliance.

4. Decontamination:

Clean any contaminated surfaces with water.

5. Regulatory Compliance:

Always consult your institution's specific safety guidelines and local regulations for chemical

disposal. While Cellohexaose is not considered hazardous, institutional policies may have

specific requirements.

Experimental Workflow: Disposal Decision Tree
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The following diagram illustrates the decision-making process for the proper disposal of

Cellohexaose.

Start: Cellohexaose for Disposal

Is it a spill?

Small or large spill?

Yes

Is it in an aqueous solution?

No

Sweep up, avoid dust.
Dispose in solid waste.

Small

Consult institutional safety office.

Large

Dispose as non-hazardous
solid waste.

No

Dispose down the drain
with plenty of water.

Yes

Verify with local regulations
and institutional policies.
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Caption: Cellohexaose Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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